Cas no 1105218-33-4 (2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide)

• Product Name: 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide
• CAS No: 1105218-33-4
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 6387449
• PubChem ID: 30850562
• Update Time: 2025-06-13

2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide
• VU0627752-1
• 1105218-33-4
• 2-(5-(benzofuran-2-yl)isoxazol-3-yl)-N-(2-(cyclohex-1-en-1-yl)ethyl)acetamide
• 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[2-(cyclohex-1-en-1-yl)ethyl]acetamide
• AKOS024487386
• 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• F5001-1888

• Inchi： 1S/C21H22N2O3/c24-21(22-11-10-15-6-2-1-3-7-15)14-17-13-20(26-23-17)19-12-16-8-4-5-9-18(16)25-19/h4-6,8-9,12-13H,1-3,7,10-11,14H2,(H,22,24)
• InChI Key： QLJPVRDGZPPOHQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1=CC(CC(NCCC2=CCCCC2)=O)=NO1

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide

Introduction to Compound with CAS No 1105218-33-4 and Product Name: 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide

The compound with the CAS number 1105218-33-4 and the product name 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-2-(cyclohex-1-en-1-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a benzofuran moiety, an oxazole ring system, and a cyclohexenyl side chain in its molecular structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzofuran scaffold, in particular, has been extensively studied for its role in various pharmacological applications. Its ability to engage in multiple binding interactions due to its aromatic nature and electron-rich environment makes it an attractive component in drug design. The oxazole ring, another key structural feature, is known for its stability and ability to participate in hydrogen bonding, which is crucial for the binding affinity of small molecules to biological targets.

The cyclohexenyl side chain adds another layer of complexity to the compound's structure, providing a flexible alkene group that can interact with biological receptors in diverse ways. This structural versatility is particularly valuable in drug design, as it allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. The amide functional group at the N-position further enhances the compound's potential by enabling interactions through hydrogen bonding and dipole-dipole interactions.

In the context of current research, this compound has been investigated for its potential role in modulating various biological pathways. The benzofuran moiety has been shown to exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes. Similarly, the oxazole ring has been implicated in activities related to pain relief and neuroprotection. The combination of these structural elements suggests that this compound may have a broad spectrum of pharmacological effects.

Moreover, the presence of the cyclohexenyl side chain has been associated with enhanced bioavailability and reduced toxicity in several drug candidates. This is particularly important in pharmaceutical development, where achieving an optimal balance between efficacy and safety is paramount. The amide group also contributes to the compound's stability under physiological conditions, which is essential for its therapeutic efficacy.

Recent advancements in computational chemistry have enabled more sophisticated approaches to understanding the interactions between small molecules and biological targets. Molecular docking studies have been performed using this compound to predict its binding affinity to various receptors. These studies have revealed promising interactions with targets involved in inflammatory responses, making it a potential lead compound for further development.

Additionally, the compound's structural features have been analyzed using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the presence of the expected functional groups and provided insights into the conformational behavior of the molecule. Such detailed structural information is crucial for understanding how the compound interacts with biological targets at the molecular level.

The synthesis of this compound has also been optimized to ensure high yield and purity. Multi-step synthetic routes have been developed that incorporate key intermediates derived from readily available starting materials. These synthetic strategies not only facilitate large-scale production but also allow for modifications to be made easily if needed during further development.

In conclusion, the compound with CAS number 1105218-33-4 and product name 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-2-(cyclohexenyl)ethylacetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. With ongoing research focused on understanding its pharmacological effects and optimizing its synthesis, this compound holds great promise for contributing to the development of novel therapeutic agents.